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Compound of Interest

4-tert-Butyl 3-ethyl thiomorpholine-
Compound Name:
3,4-dicarboxylate

CAS No.: 859833-24-2

Cat. No.: B1520572

Get Quote

Executive Summary

Thiomorpholine (tetrahydro-2H-1,4-thiazine) is a sulfur-containing heterocyclic scaffold serving
as a critical bioisostere to morpholine and piperazine. While morpholine is ubiquitous in FDA-
approved drugs (e.g., gefitinib, linezolid), its metabolic liability via oxidative ring opening and
high polarity can limit efficacy.

Thiomorpholine offers a tactical alternative: it increases lipophilicity (LogP), alters hydrogen
bond acceptor capability, and introduces a unique metabolic handle via S-oxidation. This guide
details the rationale, synthesis, and validation protocols for deploying thiomorpholine
derivatives to optimize lead compounds in oncology, metabolic disease, and infectious disease
programs.

Medicinal Chemistry Logic: The "Why"
Bioisosterism and Physicochemical Tuning
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Replacing the ethereal oxygen of morpholine with sulfur fundamentally alters the molecular
profile.

 Lipophilicity (LogP): Sulfur is less electronegative and more polarizable than oxygen.
Substituting morpholine with thiomorpholine typically increases LogP by 0.5 — 1.0 units. This
is critical for improving membrane permeability in CNS drugs or enhancing hydrophobic
interactions in kinase binding pockets.

o Basicity (pKa): The pKa of the conjugate acid of thiomorpholine (~9.0) is slightly higher than
morpholine (~8.3), affecting solubility and lysosomal trapping.

e Metabolic Switching: Morpholine is prone to CYP450-mediated

-hydroxylation leading to ring opening (toxicity risk). Thiomorpholine diverts metabolism
toward S-oxidation (sulfoxide/sulfone formation), which preserves the ring structure and
often retains biological activity.

Structural Activity Relationship (SAR) Decision Tree

The following diagram illustrates the decision logic for transitioning to a thiomorpholine scaffold.
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Figure 1:SAR decision tree for morpholine-to-thiomorpholine scaffold hopping. This logic
applies when optimizing ADME properties of lead candidates.

Therapeutic Applications & Case Studies
Oncology: Kinase Inhibition (PISBK/mTOR)

In the development of PI3K inhibitors (e.g., ZSTK474 analogs), the morpholine ring forms a
critical hydrogen bond with the hinge region of the kinase.

o Application: Substitution with thiomorpholine maintains the chair conformation required for
binding but enhances hydrophobic interactions with the "roof" of the ATP-binding pocket.

* Result: Thiomorpholine derivatives often show improved potency against solid tumors (e.g.,
HT29 colon cancer lines) due to enhanced cellular accumulation.
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Infectious Disease: Linezolid Analogs
Linezolid (Zyvox) contains a morpholine ring.[1]
» Application: Research into thiomorpholine analogs (and their S-oxides) demonstrated that

the S-oxide variant retained potent antibacterial activity against MRSA and M. tuberculosis
while altering the clearance profile.

e Mechanism: The S-oxide mimics the hydrogen bond acceptor properties of the original
morpholine oxygen but with a different vector, potentially overcoming resistance
mechanisms.

Metabolic Disease: DPP-4 and Squalene Synthase

Thiomorpholine derivatives have been identified as inhibitors of squalene synthase (cholesterol
biosynthesis).[2]

o Data: N-substituted thiomorpholines reduced plasma triglycerides and LDL by >75% in
hyperlipidemic rat models, attributed to the antioxidant capacity of the sulfur moiety
preventing lipid peroxidation.[3]

Experimental Protocols
Protocol A: General Synthesis of N-Aryl
Thiomorpholines (SNAr)

Use this protocol to generate a library of thiomorpholine derivatives from aryl fluorides or
chlorides.

Reagents:

Aryl halide (e.g., 4-fluoronitrobenzene or 2-chloropyridine derivative)

Thiomorpholine (CAS: 123-90-0)[4]

Base: Triethylamine (Et3N) or Potassium Carbonate (K2CO3)

Solvent: Acetonitrile (MeCN) or DMF
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Step-by-Step Methodology:

Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0
equiv of the aryl halide in MeCN (0.2 M concentration).

Addition: Add 1.2 equiv of thiomorpholine.

Basification: Add 3.0 equiv of Et3N.

o Note: If the aryl halide is unreactive, use K2CO3 and switch solvent to DMF.

Reaction: Heat the mixture to reflux (80-85 °C) under nitrogen atmosphere. Monitor by TLC
or LC-MS.

o Time: Electron-deficient rings (e.g., nitrobenzene) react in 2—4 hours. Unactivated rings
may require 12—24 hours or microwave irradiation (120 °C, 30 min).

Workup: Cool to room temperature. Dilute with water (5x volume) and extract with Ethyl
Acetate (3x).[5]

Purification: Wash combined organics with brine, dry over Na2S0O4, and concentrate. Purify
via silica gel flash chromatography (Hexane/EtOAc gradient).

Protocol B: Controlled S-Oxidation (Sulfoxide/Sulfone
Synthesis)

Use this to synthesize the likely metabolites or to tune polarity.

Reagents:

N-substituted Thiomorpholine (from Protocol A)

Oxidant: m-Chloroperbenzoic acid (mMCPBA, 77% max)

Solvent: Dichloromethane (DCM)

Methodology:
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e For Sulfoxide (S=0): Dissolve substrate in DCM at 0 °C. Add 1.0 equiv of mCPBA portion-
wise over 10 minutes. Stir at 0 °C for 1 hour. Quench with sat. NaHCO3.

e For Sulfone (O=S=0): Dissolve substrate in DCM at RT. Add 2.5 equiv of mCPBA. Stir at RT
for 4—6 hours.

 Validation: Verify oxidation state via 1H NMR.
o Diagnostic Shift: Protons adjacent to Sulfur (

-protons) shift downfield significantly (~2.6 ppm
~3.0 ppm for sulfoxide

~3.2+ ppm for sulfone).

Protocol C: Microsomal Metabolic Stability Assay

Critical for assessing the S-oxidation liability.

Materials:

Liver Microsomes (Human/Rat), 20 mg/mL protein.

NADPH Regenerating System.

Test Compound (Thiomorpholine derivative).[2][3][4][5][6][7][8]

Reference: Verapamil (high clearance) or Warfarin (low clearance).
Workflow:
e Pre-incubation: Mix Microsomes (0.5 mg/mL final) with Test Compound (1

M) in Phosphate Buffer (pH 7.4) at 37 °C for 5 min.

e Initiation: Add NADPH regenerating system to start the reaction.

o Sampling: Aliquot samples att =0, 5, 15, 30, and 60 min.
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» Quenching: Immediately add ice-cold Acetonitrile containing Internal Standard (e.qg.,
Tolbutamide).

e Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

o Data Interpretation:
o Monitor disappearance of Parent.
o Crucial Step: Monitor appearance of M+16 (Sulfoxide) and M+32 (Sulfone) peaks.
o Calculation:

Data Presentation & Visualization
Physicochemical Comparison

Table 1: Comparative Properties of Morpholine vs. Thiomorpholine
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Impact on Drug

Property Morpholine Thiomorpholine .
Design
S is larger, more
Heteroatom Oxygen Sulfur ] N
lipophilic.
Thiomorpholine is ~1
unit more lipophilic;
LogP (approx) -0.86 0.15

better BBB

penetration.

Altered binding

H-Bonding Acceptor (Strong) Acceptor (Weak) Kinetics; S is a poor H-
bond acceptor.
Thiomorpholine

] Ring Opening (Toxic S-Oxidation (Active avoids ring-opening
Metabolism ] ] o )
potential) metabolites) toxicity; Sulfoxides are

often stable.
Higher MW and

Boiling Point 129 °C 169 °C London dispersion

forces.

Synthesis Workflow Diagram

The following diagram outlines the parallel synthesis strategy for generating a library of

oxidation-state variants.

Start: Step 1: SnAr Coupling
Aryl Halide + Thiomorpholine (MeCN, Et3N, Reflux)

Click to download full resolution via product page
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Figure 2:Parallel synthesis workflow for generating thiomorpholine parent, sulfoxide, and

sulfone derivatives for SAR exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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